Cas no 88674-11-7 (1H-Pyrazole-3-carboxylic acid, 4-formyl-5-phenyl-, methyl ester)
88674-11-7 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 4-formyl-5-phenyl-, methyl ester
CAS No:88674-11-7
MF:C12H10N2O3
MW:230.21940279007
CID:624950
PubChem ID:13156967
Update Time:2025-04-19
1H-Pyrazole-3-carboxylic acid, 4-formyl-5-phenyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-3-carboxylic acid, 4-formyl-5-phenyl-, methyl ester
- methyl 4-formyl-3-phenyl-1H-pyrazole-5-carboxylate
- DTXSID60523003
- 88674-11-7
-
- Inchi: 1S/C12H10N2O3/c1-17-12(16)11-9(7-15)10(13-14-11)8-5-3-2-4-6-8/h2-7H,1H3,(H,13,14)
- InChI Key: SUTVHQPQUXPNLR-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C(C=O)C(C2C=CC=CC=2)=NN1)=O
Computed Properties
- Exact Mass: 230.06914219g/mol
- Monoisotopic Mass: 230.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 72Ų
1H-Pyrazole-3-carboxylic acid, 4-formyl-5-phenyl-, methyl ester Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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